1-(2-chlorophenyl)-4-[(5-nitro-2-thienyl)methyl]piperazine

• IUPAC Name: 1-(2-chlorophenyl)-4-[(5-nitrothiophen-2-yl)methyl]piperazine
• InChI: InChI=1S/C15H16ClN3O2S/c16-13-3-1-2-4-14(13)18-9-7-17(8-10-18)11-12-5-6-15(22-12)19(20)21/h1-6H,7-11H2
• InChI Key: OCZBGCACIPYYND-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(S2)[N+](=O)[O-])C3=CC=CC=C3Cl
• Molecular Formula: C15H16ClN3O2S
• Molecular Weight: 337.8 g/mol

Description

1-(2-chlorophenyl)-4-[(5-nitro-2-thienyl)methyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. TFMPP is commonly used in scientific research as a tool to study the serotonin system and its role in various physiological and pathological processes.

Mechanism of Action

1-(2-chlorophenyl)-4-[(5-nitro-2-thienyl)methyl]piperazine exerts its effects by binding to the 5-HT1B and 5-HT2C receptors, which are both G protein-coupled receptors. Activation of these receptors leads to the inhibition of adenylate cyclase and the subsequent decrease in cyclic AMP levels. This results in the modulation of various intracellular signaling pathways, which ultimately leads to the physiological and biochemical effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of serotonin release, the regulation of appetite and food intake, the alteration of circadian rhythms, and the modulation of cardiovascular and gastrointestinal function. This compound has also been shown to have anxiogenic and hallucinogenic effects, which may be related to its actions on the 5-HT2C receptor.

Advantages and Limitations for Lab Experiments

1-(2-chlorophenyl)-4-[(5-nitro-2-thienyl)methyl]piperazine is a useful tool for studying the serotonin system and its role in various physiological and pathological processes. It has been used in numerous studies to investigate the effects of serotonin on the brain and body. However, this compound has some limitations as a research tool. It has a relatively short half-life and may require high doses to achieve the desired effects. Additionally, this compound has been shown to have off-target effects on other neurotransmitter systems, which may complicate the interpretation of results.

Future Directions

There are several future directions for 1-(2-chlorophenyl)-4-[(5-nitro-2-thienyl)methyl]piperazine research. One area of interest is the role of the 5-HT2C receptor in the regulation of appetite and food intake. This compound has been shown to decrease food intake in animal models, and further research may elucidate the underlying mechanisms of this effect. Another area of interest is the use of this compound as a tool to study the effects of serotonin on the cardiovascular and gastrointestinal systems. Finally, this compound may be useful in the development of new drugs for the treatment of psychiatric disorders, such as anxiety and depression, that are mediated by the serotonin system.
Conclusion:
In conclusion, this compound is a synthetic compound that is commonly used in scientific research as a tool to study the serotonin system and its role in various physiological and pathological processes. This compound has been shown to have various biochemical and physiological effects, and its mechanism of action involves the modulation of intracellular signaling pathways through the activation of the 5-HT1B and 5-HT2C receptors. This compound has advantages and limitations as a research tool, and future directions for this compound research include the investigation of its effects on appetite, cardiovascular and gastrointestinal function, and the development of new drugs for the treatment of psychiatric disorders.

Synthesis Methods

1-(2-chlorophenyl)-4-[(5-nitro-2-thienyl)methyl]piperazine can be synthesized through a multi-step process involving the reaction of 2-chlorophenylpiperazine with 5-nitro-2-thiophenemethanol in the presence of a catalyst. The resulting product is then purified through various chromatography techniques to obtain pure this compound.

Scientific Research Applications

1-(2-chlorophenyl)-4-[(5-nitro-2-thienyl)methyl]piperazine is commonly used as a research tool to study the serotonin system. It acts as a selective agonist of the 5-HT1B and 5-HT2C receptors, which are both involved in the regulation of mood, appetite, and sleep. This compound has been used in various studies to investigate the role of these receptors in anxiety, depression, and other psychiatric disorders. It has also been used to study the effects of serotonin on the cardiovascular and gastrointestinal systems.